Cas no 51931-01-2 (N,N,N-Trimethylanilinium toluene-p-sulphonate)

N,N,N-Trimethylanilinium toluene-p-sulphonate structure
51931-01-2 structure
Product Name:N,N,N-Trimethylanilinium toluene-p-sulphonate
CAS No:51931-01-2
MF:C16H21NO3S
MW:307.407843351364
CID:370826
PubChem ID:6452533
Update Time:2025-04-19

N,N,N-Trimethylanilinium toluene-p-sulphonate Chemical and Physical Properties

Names and Identifiers

    • N,N,N-Trimethylanilinium toluene-p-sulphonate
    • 4-methylbenzenesulfonate,trimethyl(phenyl)azanium
    • N,N,N-trimethylanilinium 4-methylbenzenesulfonate
    • BENZENAMINIUM, N,N,N-TRIMETHYL-, 4-METHYLBENZENESULFONATE (1:1)
    • Trimethylphenylammonium tosylate
    • EINECS 257-519-2
    • UNII-O8ID4G17CV
    • AKOS024335262
    • trimethylphenylammonium p-toluenesulfonate
    • NS00088173
    • O8ID4G17CV
    • 4-methylbenzenesulfonate;trimethyl(phenyl)azanium
    • 51931-01-2
    • SCHEMBL330972
    • N,N,N-TRIMETHYLANILINIUM TOLUENE-P-SULFONATE
    • DTXSID20199889
    • Inchi: 1S/C9H14N.C7H8O3S/c1-10(2,3)9-7-5-4-6-8-9;1-6-2-4-7(5-3-6)11(8,9)10/h4-8H,1-3H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
    • InChI Key: LNYAMYWNIGXAOL-UHFFFAOYSA-M
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[N+](C)(C)(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 307.12433
  • Monoisotopic Mass: 136.112624
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 289
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • PSA: 57.2
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